methyl 1-(4-biphenylylcarbonyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(4-phenylbenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C20H21NO3/c1-24-20(23)18-11-13-21(14-12-18)19(22)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h2-10,18H,11-14H2,1H3
• InChI Key: WHALLGPFRRSVAD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical structure and molecular geometry of the compound.

Chemical Reactions Analysis

This would involve studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and spectral properties.

Scientific Research Applications

Chemical Modification of Biopolymers

• Xylan Derivatives : Research on xylan, a biopolymer, and its derivatives has shown potential for creating new ethers and esters with specific properties by chemical modification, such as methylation. These modifications can result in materials with varied functional groups, degrees of substitution, and substitution patterns, potentially applicable in drug delivery systems, paper strength additives, and antimicrobial agents (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Pharmacological Applications

• Antineoplastic Agents : A novel series of compounds, including 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones, have been studied for their antineoplastic (anticancer) properties, showing potential as drug candidates due to their cytotoxic properties, selectivity, and ability to modulate drug resistance (Hossain, Enci, Dimmock, & Das, 2020).

Chemical Synthesis and Ligand Development

• D2-like Receptors : Arylcycloalkylamines, such as phenyl piperidines, have been investigated for their roles as pharmacophoric groups in antipsychotic agents, emphasizing the importance of arylalkyl substituents in improving potency and selectivity for D2-like receptors. This research highlights the potential for developing more effective drugs targeting psychiatric disorders (Sikazwe, Nkansah, Altundas, Zhu, Roth, Setola, & Ablordeppey, 2009).

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve understanding how the compound interacts with biological systems or enzymes.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.